Cas no 73321-07-0 (9-Azabicyclo[3.3.1]nonan-3-one, 9,9'-(1,4-phenylene)bis-)

9-Azabicyclo[3.3.1]nonan-3-one, 9,9'-(1,4-phenylene)bis- structure
73321-07-0 structure
Product Name:9-Azabicyclo[3.3.1]nonan-3-one, 9,9'-(1,4-phenylene)bis-
CAS No:73321-07-0
MF:C22H28N2O2
MW:352.469925880432
CID:542657
PubChem ID:71404230
Update Time:2025-04-19

9-Azabicyclo[3.3.1]nonan-3-one, 9,9'-(1,4-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[3.3.1]nonan-3-one, 9,9'-(1,4-phenylene)bis-
    • 9-[4-(3-oxo-9-azabicyclo[3.3.1]nonan-9-yl)phenyl]-9-azabicyclo[3.3.1]nonan-3-one
    • 73321-07-0
    • DTXSID30825086
    • 9,9'-(1,4-Phenylene)di(9-azabicyclo[3.3.1]nonan-3-one)
    • Inchi: 1S/C22H28N2O2/c25-21-11-17-3-1-4-18(12-21)23(17)15-7-9-16(10-8-15)24-19-5-2-6-20(24)14-22(26)13-19/h7-10,17-20H,1-6,11-14H2
    • InChI Key: WMAHLJYQBFXNHM-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCCC(C1)N2C1C=CC(=CC=1)N1C2CC(CC1CCC2)=O

Computed Properties

  • Exact Mass: 352.215078140g/mol
  • Monoisotopic Mass: 352.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 40.6Ų

9-Azabicyclo[3.3.1]nonan-3-one, 9,9'-(1,4-phenylene)bis- Related Literature

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